Cas no 2227714-92-1 ((3S)-3-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 2227714-92-1
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 6415394
• PubChem ID: 165638449
• Update Time: 2025-10-16

(3S)-3-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid
• 2227714-92-1
• EN300-1878472

• Inchi： 1S/C11H11N3O3/c15-10(6-11(16)17)9-7-14(13-12-9)8-4-2-1-3-5-8/h1-5,7,10,15H,6H2,(H,16,17)/t10-/m0/s1
• InChI Key： WDRWMMBMGKWQFV-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)O)C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.2Ų

Additional information on (3S)-3-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid

(3S)-3-Hydroxy-3-(1-Phenyl-1H-1,2,3-Triazol-4-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2227714-92-1, known as (3S)-3-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its chiral center at the third carbon atom of the propanoic acid backbone, which imparts a distinct stereochemistry crucial for its biological activity and functional properties.

Recent studies have highlighted the potential of this compound as a versatile building block in drug design. Its structure features a hydroxyl group (-OH) and a substituted triazole ring system, both of which are known to enhance bioavailability and pharmacokinetic properties in therapeutic agents. The triazole moiety, in particular, has been extensively studied for its ability to act as a bioisostere in replacing nitrogen-containing heterocycles in various drug candidates.

One of the most notable advancements involving this compound is its application in the development of selective receptor antagonists. Researchers have demonstrated that the (S)-enantiomer exhibits superior binding affinity to specific G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as chronic pain and inflammation. The stereochemistry at the third carbon atom plays a pivotal role in determining the compound's selectivity and efficacy.

In addition to its medicinal applications, (3S)-3-hydroxy-3-(1-phenyl-1H-1,2,3-triazol-4-Yl)propanoic acid has also been explored for its potential in materials science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and sensor technologies. Recent research has shown that the compound can coordinate with transition metals such as copper and zinc, forming complexes with enhanced catalytic activity for organic transformations.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The stereochemical outcome of these reactions is critical to obtaining the desired (S)-enantiomer, which is often achieved through asymmetric induction techniques or chiral resolution methods.

From an analytical standpoint, the compound's physical properties have been well-characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular conformation and stability under various conditions, further aiding in its application across diverse fields.

In conclusion, (3S)-3-hydroxy-3-(1-PHENYL-1H-[TRIAZOL]-4-YL)PROpanoic acid represents a fascinating example of how structural complexity can lead to versatile functionality. Its continued exploration across medicinal chemistry and materials science underscores its potential to contribute significantly to future innovations in these domains.